Cas no 1017782-50-1 ({4-(3,4-Dichlorophenoxy)methylphenyl}methanol)

• Product Name: {4-(3,4-Dichlorophenoxy)methylphenyl}methanol
• CAS No: 1017782-50-1
• MF: C₁₄H₁₂Cl₂O₂
• MW: 283.149882316589
• MDL: MFCD09972212
• CID: 1070349
• PubChem ID: 25918939
• Update Time: 2025-04-20

{4-(3,4-Dichlorophenoxy)methylphenyl}methanol Chemical and Physical Properties

Names and Identifiers

• (4-((3,4-Dichlorophenoxy)methyl)phenyl)methanol
• {4-[(3,4-Dichlorophenoxy)methyl]phenyl}methanol
• AC-0714
• AG-B-11546
• CTK8A2848
• dichlorophenoxymethylphenylmethanol
• MolPort-009-195-480
• RP15562
• DTXSID00649791
• AKOS005071486
• MFCD09972212
• J-501303
• [4-[(3,4-dichlorophenoxy)methyl]phenyl]methanol
• 1017782-50-1
• {4-(3,4-Dichlorophenoxy)methylphenyl}methanol

• MDL： MFCD09972212
• Inchi： 1S/C14H12Cl2O2/c15-13-6-5-12(7-14(13)16)18-9-11-3-1-10(8-17)2-4-11/h1-7,17H,8-9H2
• InChI Key： VZNPXLIWVIDMPX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OCC1C=CC(CO)=CC=1)Cl

Computed Properties

• Exact Mass: 282.0214350g/mol
• Monoisotopic Mass: 282.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Melting Point: 96-97°

{4-(3,4-Dichlorophenoxy)methylphenyl}methanol Security Information

• HazardClass：IRRITANT